Ergopeptines
Ergopeptines are a class of bioactive peptides derived from the ergot fungi, primarily *Claviceps purpurea*. These compounds exhibit a wide range of biological activities and have been extensively studied for their pharmacological properties. Key ergopeptines include ergotoxine, ergocornine, and ergometrine (also known as ergonovine), which are notable for their vasoconstrictive effects and uterotonetic activity.
Ergometrine is particularly well-known for its use in obstetrics to stimulate uterine contractions during childbirth. Its mechanism of action involves binding to specific receptors, leading to smooth muscle contraction. Ergopeptines also demonstrate potential applications in the treatment of migraines, asthma, and certain cardiovascular conditions due to their vasodilatory and anti-inflammatory properties.
Research into ergopeptines continues, exploring new therapeutic potentials and understanding their complex interactions within biological systems.

Structure | Chemical Name | CAS | MF |
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9,10-Dihydroergosine | 7288-61-1 | C30H39N5O5 |
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(5alpha,5'beta)-5'-benzyl-12'-hydroxy-2'-(1-methylethyl)-3',6',18-trioxoergotaman methanesulfonate (salt) | 74137-64-7 | C36H43N5O8S |
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(5'beta)-5'-[(2S)-butan-2-yl]-12'-hydroxy-2'-methyl-3',6',18-trioxoergotaman | 60192-59-8 | C30H37N5O5 |
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Ergotamine; 2'-Epimer | 52949-35-6 | C33H35N5O5 |
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Ergogaline | 157135-96-1 | C33H43N5O5 |
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8-Hydroxyergotamine | 72170-28-6 | C33H35N5O6 |
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ergosedminine | 1360590-30-2 | C36H41N5O5 |
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ergosedmine | 1360590-28-8 | C36H41N5O5 |
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(5'alpha,8xi,11'alpha)-2'-ethyl-12'-hydroxy-5'-methyl-3',6',18-trioxo-5'-phenylergotaman | 3268-95-9 | C34H37N5O5 |
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DHE | 105156-22-7 | C33H37N5O5 |
Related Literature
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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3. Book reviews
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
Recommended suppliers
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Minglong (Xianning) Medicine Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Hubei Changfu Chemical Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Synrise Material Co. Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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